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Compound of Interest

Compound Name: Clethodim

Cat. No.: B606718 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes and protocols provide detailed guidance on the

effective use of Clethodim for controlling grass weeds in experimental plots. This document

outlines the herbicide's mechanism of action, spectrum of activity, and critical considerations for

resistance management, alongside detailed experimental protocols and quantitative efficacy

data.

Application Notes
Mechanism of Action
Clethodim is a selective, post-emergence herbicide belonging to the cyclohexanedione family.

[1] Its primary mode of action is the inhibition of the acetyl-CoA carboxylase (ACCase) enzyme

within susceptible grass species.[2] ACCase is a critical enzyme in the biosynthesis of fatty

acids, which are essential components of plant cell membranes.[2] By inhibiting this enzyme,

Clethodim disrupts the formation of new cell membranes, leading to a cessation of growth and

eventual death of the grass weed. Broadleaf plants are generally tolerant to Clethodim as their

ACCase enzyme has a different structure that is not affected by the herbicide.

Spectrum of Activity
Clethodim is effective against a broad range of annual and perennial grasses. Common

susceptible species include:
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Annual Grasses: Barnyardgrass (Echinochloa crus-galli), Crabgrass (Digitaria spp.), Foxtails

(Setaria spp.), and Volunteer Cereals.

Perennial Grasses: Bermudagrass (Cynodon dactylon), Johnsongrass (Sorghum

halepense), and Quackgrass (Elymus repens).

Resistance Management
The repeated use of ACCase inhibitors has led to the evolution of herbicide-resistant grass

populations, such as Lolium rigidum (annual ryegrass). To mitigate the development of

resistance, it is crucial to incorporate integrated weed management strategies, including:

Herbicide Rotation: Avoid the consecutive use of herbicides with the same mode of action.

Tank Mixtures: Employing tank mixes with herbicides having different modes of action can

enhance control and delay resistance.

Cultural Practices: Utilize practices such as crop rotation and tillage to manage weed

populations.

Quantitative Data Summary
The following tables summarize the efficacy of Clethodim against various grass weeds from

experimental trials.

Table 1: Efficacy of Clethodim on Johnsongrass (Sorghum halepense) in Cotton
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Clethodim
Rate (g a.i./ha)

Application
Method

Johnsongrass
Control (%) 4
WAT

Johnsongrass
Control (%) 8
WAT

Reference

70 (0.5X) Broadcast 68 38

105 (0.75X) Broadcast 89-93 70-78

140 (1.0X) Broadcast 89-93 70-78

70 (0.5X)
Banded +

Cultivation
>93 >92

105 (0.75X)
Banded +

Cultivation
>93 >92

140 (1.0X)
Banded +

Cultivation
>93 >92

35 Post-emergence

>90 (on seedling

stage up to 8-

leaf)

-

70 Post-emergence
>90 (on rhizome

stage at 3-4 leaf)
-

WAT: Weeks After Treatment a.i./ha: active ingredient per hectare

Table 2: Efficacy of Clethodim on Barnyardgrass (Echinochloa crus-galli) in Soybean

Clethodim
Rate (g a.i./ha)

Adjuvant
Barnyardgrass
Control (%) 14
DAT

Barnyardgrass
Control (%) 28
DAT

Reference

108
Glufosinate (tank

mix)
92-98 92-98

136 Not Specified 66 -

DAT: Days After Treatment
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Table 3: Efficacy of Clethodim on Annual Ryegrass (Lolium rigidum) in Canola

Clethodim Rate
(mL/ha)

Application Timing
Annual Ryegrass
Control (%)

Reference

500 2-3 leaf stage 84

500 + Butroxydim 2-3 leaf stage 91

500 (split application)
2-3 leaf & 3 weeks

later
89

500 + Butroxydim

(split)

2-3 leaf & 3 weeks

later
96

Experimental Protocols
Research Plot Establishment
A robust experimental design is critical for obtaining statistically significant results in herbicide

efficacy trials.

Protocol:

Site Selection: Choose a uniform experimental area with consistent soil type, topography,

and weed pressure.

Plot Design: A Randomized Complete Block Design (RCBD) is recommended to minimize

the influence of field variability.

Plot Dimensions: Define individual plot sizes appropriate for the application equipment and

assessment methods. A common size for small-plot research is 3 meters by 6 meters.

Replication: Include a minimum of three to four replications (blocks) for each treatment to

ensure statistical power.

Treatments: Randomly assign herbicide treatments, including an untreated control, to the

plots within each block.
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Buffer Zones: Establish buffer zones between plots to prevent spray drift and cross-

contamination.

Plot Identification: Clearly label each plot with durable markers indicating the treatment and

replicate number.

Sprayer Calibration and Application
Accurate sprayer calibration is essential for applying the correct herbicide dosage.

Protocol:

Nozzle Selection: Choose appropriate nozzles that deliver a uniform spray pattern and the

desired droplet size.

Sprayer Calibration:

Measure a known area (e.g., 100 square meters).

Fill the sprayer with a known volume of water.

Spray the measured area at a constant speed and pressure.

Measure the amount of water required to refill the sprayer to the original volume.

Calculate the application rate in Liters per hectare (L/ha).

Herbicide Preparation:

Based on the calibrated application rate, calculate the amount of Clethodim concentrate

and adjuvant needed for the total spray volume.

Fill the spray tank halfway with water.

Add the required amount of Clethodim and adjuvant, then fill the tank to the desired

volume while agitating.

Application:
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Apply the herbicide uniformly to the target plots, maintaining a consistent speed and boom

height.

Monitor environmental conditions such as wind speed and temperature to minimize drift

and ensure optimal efficacy.

Post-Application Evaluation
Systematic evaluation of weed control and crop safety is necessary to determine treatment

efficacy.

Protocol:

Weed Control Assessment:

Visually assess weed control at predetermined intervals (e.g., 7, 14, and 28 days after

treatment).

Use a rating scale of 0 to 100%, where 0% represents no control and 100% represents

complete weed death.

For more quantitative data, measure weed density (plants/m²) and/or biomass (g/m²) in

designated quadrats within each plot.

Crop Phytotoxicity Assessment:

Visually assess crop injury at the same intervals as weed control assessments.

Use a rating scale of 0 to 100%, where 0% indicates no injury and 100% indicates crop

death. Note any symptoms such as stunting, chlorosis, or necrosis.

Data Analysis:

Analyze the collected data using appropriate statistical methods (e.g., Analysis of Variance

- ANOVA) to determine significant differences between treatments.

Visualizations
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Caption: Experimental workflow for Clethodim application in research plots.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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